Cas no 1185308-47-7 (3-Trifluoromethyl-5-(methoxy-d3)-bromobenzene)

• Product Name: 3-Trifluoromethyl-5-(methoxy-d3)-bromobenzene
• CAS No: 1185308-47-7
• MF: C₈H₆BrF₃O
• MW: 255.031852245331
• CID: 5143463
• PubChem ID: 45785198
• Update Time: 2025-06-22

3-Trifluoromethyl-5-(methoxy-d3)-bromobenzene Chemical and Physical Properties

Names and Identifiers

• 3-Trifluoromethyl-5-(methoxy-d3)-bromobenzene
• 1185308-47-7
• F92390
• AKOS015944847

• Inchi： 1S/C8H6BrF3O/c1-13-7-3-5(8(10,11)12)2-6(9)4-7/h2-4H,1H3
• InChI Key： IBEKZIYJONXDRY-UHFFFAOYSA-N
• SMILES： C(C1C=C(Br)C=C(OC([H])([H])[H])C=1)(F)(F)F

Computed Properties

• Exact Mass: 256.97424g/mol
• Monoisotopic Mass: 256.97424g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 3-Trifluoromethyl-5-(methoxy-d3)-bromobenzene

3-Trifluoromethyl-5-(methoxy-d3)-bromobenzene: A Comprehensive Overview

3-Trifluoromethyl-5-(methoxy-d3)-bromobenzene, with the CAS number 1185308-47-7, is a highly specialized organic compound that has garnered significant attention in the fields of materials science, pharmacology, and advanced chemical synthesis. This compound is characterized by its unique structural features, which include a trifluoromethyl group, a deuterated methoxy group, and a bromine atom, all attached to a benzene ring. The presence of these substituents imparts distinctive electronic and steric properties, making it an invaluable tool in various research and industrial applications.

The synthesis of 3-Trifluoromethyl-5-(methoxy-d3)-bromobenzene involves a series of intricate chemical reactions, often utilizing advanced catalytic systems and precise control over reaction conditions. Recent studies have highlighted the use of transition metal-catalyzed coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig aminations, to construct the complex architecture of this compound. The incorporation of deuterium in the methoxy group is particularly noteworthy, as it enhances the stability of the molecule under certain reaction conditions and facilitates isotopic labeling for analytical purposes.

In terms of applications, 3-Trifluoromethyl-5-(methoxy-d3)-bromobenzene has been extensively utilized in the development of advanced materials with tailored electronic properties. For instance, researchers have employed this compound as a building block for constructing two-dimensional covalent organic frameworks (COFs), which exhibit exceptional electrical conductivity and mechanical stability. Additionally, its role in drug discovery cannot be overlooked. The trifluoromethyl group imparts lipophilicity, while the bromine atom serves as an electrophilic site for further functionalization, making it an ideal candidate for exploring novel therapeutic agents targeting various disease states.

The unique isotopic composition of this compound also renders it valuable in nuclear magnetic resonance (NMR) spectroscopy studies. The deuterium in the methoxy group allows for precise chemical shift assignments and enhances the resolution of complex spectra. Furthermore, recent advancements in computational chemistry have enabled detailed quantum mechanical modeling of 3-Trifluoromethyl-5-(methoxy-d3)-bromobenzene, providing insights into its electronic structure and reactivity under different environmental conditions.

In conclusion, 3-Trifluoromethyl-5-(methoxy-d3)-bromobenzene stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across diverse scientific disciplines. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly pivotal role in shaping the future of materials science and pharmaceutical development.